Cas no 28312-79-0 (6H-Dibenz[c,g]azonine-6-propanol,5,7,12,13-tetrahydro-)

• Product name: 6H-Dibenz[c,g]azonine-6-propanol,5,7,12,13-tetrahydro-
• CAS No: 28312-79-0
• MF: C₁₉H₂₃NO
• MW: 281.39202
• CID: 280901
• PubChem ID: 34207

6H-Dibenz[c,g]azonine-6-propanol,5,7,12,13-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenz[c,g]azonine-6-propanol,5,7,12,13-tetrahydro-
• 3-(5,7,12,13-tetrahydrobenzo[d][2]benzazonin-6-yl)propan-1-ol
• 6H-DIBENZ(c,g)AZONINE-6-PROPANOL, 5,7,12,13-TETRAHYDRO-
• 5,7,12,13-Tetrahydro-6H-dibenz(c,g)azonine-6-propanol
• 28312-79-0
• BRN 1656029
• DTXSID20182559

• Inchi： InChI=1S/C19H23NO/c21-13-5-12-20-14-18-8-3-1-6-16(18)10-11-17-7-2-4-9-19(17)15-20/h1-4,6-9,21H,5,10-15H2
• InChI Key： RYPXFQIRSXWPKS-UHFFFAOYSA-N
• SMILES： OCCCN1CC2=CC=CC=C2CCC2=CC=CC=C2C1

Computed Properties

• Exact Mass: 281.17809
• Monoisotopic Mass: 281.177964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5

Experimental Properties

• Density: 1.074
• Boiling Point: 433.1°Cat760mmHg
• Flash Point: 212.5°C
• Refractive Index: 1.576
• PSA: 23.47